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Compound of Interest

Compound Name:

2-[(4-

Bromophenyl)methyl]pyridine-3-

carbaldehyde

Cat. No.: B15264589

Get Quote

Executive Summary
Brominated pyridine aldehydes represent a "privileged scaffold" in medicinal chemistry, serving

as critical bifunctional intermediates. The simultaneous presence of an electrophilic aldehyde (–

CHO) and a chemically versatile bromine handle (–Br) allows for orthogonal functionalization—

enabling sequential Suzuki-Miyaura couplings and reductive aminations. This guide provides a

rigorous spectroscopic profile (NMR, MS, IR) and a validated synthetic protocol for these high-

value intermediates, specifically focusing on the 6-bromo-2-pyridinecarboxaldehyde and 5-

bromo-3-pyridinecarboxaldehyde isomers.

Structural Analysis & Isomerism
The position of the bromine relative to the aldehyde and the pyridine nitrogen dictates both the

chemical reactivity and the spectroscopic fingerprint.

Electronic Environment: The pyridine nitrogen exerts a strong electron-withdrawing effect (–I

and –M effects), deshielding adjacent protons.
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Isomer Distinction:

6-Bromo-2-pyridinecarboxaldehyde: The substituents are meta to each other but ortho to

the nitrogen.

5-Bromo-3-pyridinecarboxaldehyde:[1][2][3] Substituents are meta to each other and beta

to the nitrogen.

Spectroscopic Profiling
Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is the primary tool for structural elucidation. The aldehyde proton is distinct,
but the aromatic region requires careful coupling constant (

) analysis to confirm the substitution pattern.

Key Diagnostic Signals (Case Study: 6-Bromo-2-pyridinecarboxaldehyde):

Aldehyde Proton (

): A sharp singlet appearing downfield between 9.90 – 10.10 ppm. This is the most
deshielded proton due to the anisotropy of the carbonyl group.

Aromatic Protons:

~8.0 – 8.2 ppm: Protons adjacent to the nitrogen or aldehyde are heavily deshielded.

~7.6 – 7.8 ppm: Protons adjacent to the bromine atom.

Coupling (

): Pyridine ring coupling is characteristic.

is typically 7–9 Hz, while

is 1–2 Hz.

Table 1: Representative
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H NMR Data (CDCl

, 400 MHz)

Proton
Position

Chemical Shift
(

ppm)

Multiplicity

Coupling
Constant (

Hz)

Assignment
Logic

-CHO 10.02 Singlet (s) -
Aldehyde proton

(Diagnostic)

C3-H 7.98 Doublet (d) 7.6
Ortho to -CHO,

deshielded

C4-H 7.75 Triplet (t) 7.6

Meta to N,

standard

aromatic

C5-H 7.66 Doublet (d) 7.8 Ortho to -Br

Mass Spectrometry (MS)
Mass spectrometry provides the definitive confirmation of the halogen presence. Bromine has

two stable isotopes,

and

, with natural abundances of 50.69% and 49.31%, respectively.

The "Twin Peak" Signature: Unlike chlorine (3:1 ratio) or fluorine (single peak), a mono-

brominated compound will display two molecular ion peaks (

and

) of almost equal intensity (1:1 ratio).[4]

Fragmentation: Common loss of the formyl radical (

, 29 Da) or CO (28 Da) is observed.

Infrared Spectroscopy (IR)
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IR is used to verify the integrity of the carbonyl and the halogen bond.

Stretch: Strong, sharp band at 1700–1720 cm

.

Stretch: Moderate to strong band in the fingerprint region, typically 600–700 cm

.

Ring Stretch: Characteristic pyridine breathing modes at 1570–1590 cm

.

Visualization: Spectroscopic Logic Flow
The following diagram illustrates the decision matrix a scientist uses to confirm the identity of a

brominated pyridine aldehyde.
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Figure 1: Analytical workflow for validating brominated pyridine aldehydes using the "Spectral

Triad" (MS, IR, NMR).

Validated Experimental Protocol: Synthesis via
Lithium-Halogen Exchange
The most reliable method for synthesizing these aldehydes with high regiocontrol is the

cryogenic lithium-halogen exchange of dibromopyridines, followed by formylation with

Dimethylformamide (DMF).

Reagents:

2,6-Dibromopyridine (Starting Material)[5]

-Butyllithium (

-BuLi), 1.6M in hexanes

Anhydrous Toluene or THF (Solvent)

Anhydrous DMF (Electrophile)

Protocol:

Setup: Flame-dry a 3-neck round-bottom flask under an Argon atmosphere. Add 2,6-

dibromopyridine (1.0 eq) and anhydrous toluene.

Cryogenic Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Critical:

Temperature control is vital to prevent "halogen dance" (migration of the lithium species).

Lithiation: Add

-BuLi (1.05 eq) dropwise over 20 minutes. The solution will typically turn a deep
yellow/orange, indicating the formation of the lithiated species. Stir for 30–60 minutes at
-78°C.

Formylation: Add anhydrous DMF (1.5 eq) dropwise. Stir for 30 minutes at -78°C, then allow

the reaction to warm to 0°C.
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Quench: Quench with saturated aqueous

.

Workup: Extract with EtOAc, wash with brine, dry over

, and concentrate.

Purification: Recrystallize from hexanes or perform flash chromatography (SiO

, Hexanes/EtOAc).

Visualization: Synthetic Pathway

2,6-Dibromopyridine

Lithiated Intermediate
(Li-Br Exchange)

Lithiation

n-BuLi
(-78°C, Toluene) 6-Bromo-2-pyridine-

carboxaldehyde

Quench & Warm

DMF (Electrophile)
Formylation

Click to download full resolution via product page

Figure 2: Reaction scheme for the regioselective synthesis of 6-bromo-2-

pyridinecarboxaldehyde via lithium-halogen exchange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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